Cas no 19021-35-3 (4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide)

4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide is a sulfonamide derivative characterized by its amino and chloro substituents on the benzene ring, along with dimethyl substitution on the sulfonamide nitrogen. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-donating (amino) and electron-withdrawing (chloro) groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. Its well-defined structure and functional group compatibility make it suitable for further derivatization, enabling the synthesis of more complex molecules. The compound is typically handled under standard laboratory conditions, with attention to stability and purity for optimal performance in downstream applications.
4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide structure
19021-35-3 structure
Product Name:4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide
CAS No:19021-35-3
MF:C8H11ClN2O2S
MW:234.703139543533
CID:194426
PubChem ID:205923
Update Time:2025-05-28

4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide
    • Benzenesulfonamide,4-amino-3-chloro-N,N-dimethyl-
    • BRN 2113070
    • GS 431
    • 4-amino-3-chloro-N,N-dimethyl-benzenesulfonamide
    • DTXSID00172498
    • Benzenesulfonamide, 4-amino-3-chloro-N,N-dimethyl-
    • SCHEMBL11039125
    • AKOS015850746
    • A15338
    • 19021-35-3
    • FT-0744554
    • 4-amino-3-chloro-N,N-dimethylbenzene-1-sulfonamide
    • MDL: MFCD01657600
    • Inchi: 1S/C8H11ClN2O2S/c1-11(2)14(12,13)6-3-4-8(10)7(9)5-6/h3-5H,10H2,1-2H3
    • InChI Key: DQGWARKSLZMCJF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)S(N(C)C)(=O)=O)N

Computed Properties

  • Exact Mass: 234.02313
  • Monoisotopic Mass: 234.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.8A^2

Experimental Properties

  • Density: 1.387±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 174-175 ºC
  • Boiling Point: 372.3°Cat760mmHg
  • Flash Point: 178.9°C
  • Refractive Index: 1.59
  • Solubility: Very slightly soluble (0.56 g/l) (25 º C),
  • PSA: 63.4

4-Amino-3-chloro-N,N-dimethylbenzenesulfonamide Pricemore >>

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